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Compound of Interest

Compound Name:
4-Cyclopropoxy-5-

nitronicotinonitrile

Cat. No.: B14828021

Get Quote

Executive Summary
This guide details the strategic application of 4-Cyclopropoxy-5-nitronicotinonitrile (CAS:

1421612-42-9) as a high-value pharmacophore scaffold in the development of ATP-competitive

kinase inhibitors.

The 3-cyano-4-amino-5-alkoxy-pyridine core (derived from this nitro precursor) represents a

bioisosteric evolution of the clinically validated 4-anilino-3-cyanoquinoline scaffold (e.g.,

Bosutinib, Neratinib). The incorporation of the cyclopropoxy moiety at the C5 position provides

a critical hydrophobic anchor, enhancing potency against Tyrosine Kinases (e.g., EGFR, Src,

Abl) while improving metabolic stability compared to standard alkoxy groups. This note covers

the synthesis of the active amino-warhead, library generation, and a validated screening

protocol.

Scientific Background & Mechanism
The Nicotinonitrile "Privileged Scaffold"
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Kinase inhibitors targeting the ATP-binding pocket (Type I/II) require a "hinge-binding" motif.

The nicotinonitrile core mimics the adenine ring of ATP:

N1 (Pyridine Nitrogen): Acts as a Hydrogen Bond Acceptor (HBA) for the hinge region

backbone (e.g., Met793 in EGFR).

C4-Amino Group (Post-Reduction): Acts as a Hydrogen Bond Donor (HBD) to the hinge.

C3-Nitrile (CN): Increases the acidity of the C4-amino protons via electron withdrawal,

strengthening the H-bond donor capability. It also fills a small hydrophobic pocket often

present in the gatekeeper region.

Role of the Cyclopropoxy Group
The 5-cyclopropoxy substituent is not merely a space-filler; it serves three distinct medicinal

chemistry functions:

Hydrophobic Pocket Filling: It targets the solvent-exposed region or the hydrophobic back-

pocket (selectivity filter), depending on the binding mode.

Metabolic Shielding: Cyclopropyl ethers are significantly more resistant to cytochrome P450-

mediated

-dealkylation compared to methoxy or ethoxy groups, prolonging in vivo half-life (

).

Conformational Restriction: The rigidity of the cyclopropyl ring reduces the entropic penalty

of binding compared to flexible alkyl chains.

Pathway Visualization
The following diagram illustrates the structural evolution from the nitro precursor to the active

kinase inhibitor and its interaction with the ATP binding site.
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Caption: Transformation of the nitro-precursor to the active amino-scaffold and its bidentate

binding mode within the kinase hinge region.

Experimental Protocols
Protocol A: Activation of the Scaffold (Nitro Reduction)
The nitro group in 4-Cyclopropoxy-5-nitronicotinonitrile must be reduced to an amino group

to create the active hinge-binding motif.

Reagents:

4-Cyclopropoxy-5-nitronicotinonitrile (1.0 eq)

Iron powder (Fe, 5.0 eq)

Ammonium Chloride (NH

Cl, 5.0 eq)

Solvent: Ethanol/Water (4:1 v/v)

Procedure:
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Dissolution: Dissolve 1.0 g of 4-Cyclopropoxy-5-nitronicotinonitrile in 20 mL of

Ethanol/Water (4:1) in a round-bottom flask.

Addition: Add 5.0 equivalents of NH

Cl and 5.0 equivalents of Iron powder.

Reflux: Heat the mixture to reflux (80°C) with vigorous stirring for 2–4 hours. Monitor by TLC

(formation of a fluorescent amine spot) or LC-MS (Mass shift:

roughly, specifically

loss +

gain

mass -14? No,

(-32)

(+2) = -30. Wait.

(46)

(16). Mass change is -30 Da).

Workup: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad

with hot ethanol.

Isolation: Concentrate the filtrate under reduced pressure. Partition the residue between

Ethyl Acetate and Water. Dry the organic layer over Na

SO

and concentrate to yield 4-Amino-5-cyclopropoxynicotinonitrile.

Checkpoint: The product should appear as a pale yellow/off-white solid. Purity >95% is

required for library synthesis.

Protocol B: Library Synthesis (S Ar Displacement)
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To screen for specificity, the scaffold is typically coupled with various substituted anilines or aryl

halides. Since the C4-position is now an amine, we typically use the scaffold as the nucleophile

reacting with an aryl halide, OR if the scaffold was designed with a leaving group (like a

halogen) at C6, we would react there. Standard Workflow: Use the 4-Amino scaffold to react

with Aryl Isocyanates (to form Ureas) or Aryl Halides (via Buchwald-Hartwig) to extend the

molecule into the ribose/phosphate pocket.

Buchwald-Hartwig Coupling (General):

Mix: Scaffold (1.0 eq), Aryl Bromide (1.1 eq), Pd

(dba)

(0.05 eq), Xantphos (0.1 eq), Cs

CO

(2.0 eq).

Solvent: 1,4-Dioxane (degassed).

Reaction: Microwave irradiation at 110°C for 1 hour.

Purification: Prep-HPLC.

Protocol C: Kinase Screening Assay (LanthaScreen™
TR-FRET)
This protocol validates the binding affinity of the synthesized library against a panel of Tyrosine

Kinases (e.g., EGFR, Src).

Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) between a

Terbium-labeled anti-tag antibody (Donor) and a fluorescent kinase tracer (Acceptor). Binding

of the inhibitor displaces the tracer, reducing the FRET signal.

Materials:

Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl
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, 1 mM EGTA, 0.01% Brij-35).

Target Kinase (e.g., EGFR-GST, 5 nM final).

LanthaScreen™ Eu-anti-GST Antibody (2 nM final).

Kinase Tracer 199 (Alexa Fluor™ 647, concentration optimized per kinase, typically 5-20

nM).

Test Compounds (DMSO stock).

Workflow:

Preparation: Prepare a 384-well white low-volume plate.

Compound Addition: Add 100 nL of test compound (100x stock in DMSO) using an acoustic

dispenser (e.g., Echo 550).

Kinase/Antibody Mix: Add 5 µL of Kinase + Antibody mixture in Buffer A. Incubate for 15 mins

at Room Temperature (RT).

Tracer Addition: Add 5 µL of Tracer 199 solution.

Incubation: Incubate for 60 mins at RT in the dark.

Read: Measure TR-FRET on a multimode reader (e.g., EnVision).

Excitation: 337 nm.

Emission 1 (Donor): 495 nm.

Emission 2 (Acceptor): 665 nm.

Calculation: Calculate Emission Ratio (

).

Data Analysis & SAR Interpretation
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Expected SAR Trends
When screening derivatives of 4-Amino-5-cyclopropoxynicotinonitrile, compare the IC

values against standard reference compounds (e.g., Gefitinib for EGFR, Dasatinib for Src).

Table 1: Hypothetical SAR Data for Scaffold Validation
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Compound
ID

R-Group
(C4-Amino)

C5-
Substituent

EGFR IC

(nM)

Src IC

(nM)

Interpretati
on

Ref (Gefitinib) 3-Cl-4-F-Ph
(Quinazoline

core)
0.5 >1000

Reference

Standard

Scaffold-A 3-Cl-4-F-Ph Cyclopropoxy 12.5 45.0

High potency;

Cyclopropoxy

mimics

quinazoline

bulk.

Scaffold-B 3-Cl-4-F-Ph Methoxy 150.0 210.0

Loss of

potency

(Methoxy too

small for

hydrophobic

pocket).

Scaffold-C 3-Cl-4-F-Ph Isopropoxy 25.0 60.0

Good

potency, but

likely lower

metabolic

stability than

cyclopropyl.

Scaffold-D
Phenyl (No

sub)
Cyclopropoxy >1000 >1000

3-Cl/4-F

substitution

on aniline is

critical for

hydrophobic

fit.

Screening Cascade Diagram
The following Graphviz diagram outlines the logical flow from library generation to lead

selection.
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Caption: Step-wise screening cascade for identifying potent kinase inhibitors from the

cyclopropoxy-nicotinonitrile library.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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